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Compound of Interest

Compound Name: Himalomycin B

Cat. No.: B1245826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Himalomycin B, a novel anthracycline

antibiotic. It covers its chemical identity, isolation from a marine actinobacterium, and its known

biological activities. This document is intended to serve as a valuable resource for researchers

and professionals involved in natural product chemistry, antibiotic discovery, and drug

development.

Chemical Identity of Himalomycin B
Himalomycin B is a complex glycosylated anthracycline with a distinct chemical structure. Its

formal chemical nomenclature and identifying characteristics are summarized in the table

below, providing a clear and quantitative reference for this compound.
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Identifier Value Reference

IUPAC Name

4-[1,5-dihydroxy-6-

[(2R,4R,5S,6R)-4-hydroxy-5-

[(2S,5R,6S)-5-hydroxy-6-

methyloxan-2-yl]oxy-6-

methyloxan-2-yl]-9,10-

dioxoanthracen-2-yl]-3-

[(2S,5S,6S)-5-[(2S,5R,6S)-5-

hydroxy-6-methyloxan-2-

yl]oxy-6-methyloxan-2-yl]oxy-

3-methylbutanoic acid

[1]

Molecular Formula C43H56O16 [1][2]

Molecular Weight 828.9 g/mol [1][2]

PubChem CID 11765992 [1]

CAS Number 701915-11-9 [1][2]

InChI

InChI=1S/C43H56O16/c1-19-

27(44)10-13-33(54-19)57-30-

12-15-35(56-21(30)3)59-

43(5,18-32(47)48)17-23-6-7-

25-36(38(23)49)40(51)26-9-8-

24(39(50)37(26)41(25)52)31-

16-29(46)42(22(4)53-31)58-

34-14-11-28(45)20(2)55-

34/h6-9,19-22,27-31,33-

35,42,44-46,49-50H,10-

18H2,1-5H3,

(H,47,48)/t19-,20-,21-,22+,27+

,28+,29+,30-,31+,33-,34-,35-,4

2+,43?/m0/s1

[1]

InChIKey
KKNQZECZFJSPQR-

YYTUHZOXSA-N
[1]

SMILES C[C@H]1--INVALID-LINK--

O[C@H]2CC--INVALID-LINK--

[1]
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Isolation of Himalomycin B
Himalomycin B was first isolated from the culture broth of the marine actinobacterium

Streptomyces sp. isolate B6921.[2][3][4] The producing strain was sourced from sandy

sediment off the coast of Mauritius.[4] The isolation process involves fermentation of the

microorganism followed by extraction and chromatographic purification of the target compound.

Experimental Protocol for Isolation
The following protocol for the isolation of Himalomycin B is based on the methodology

described by Maskey et al. (2003).

1. Fermentation:

Producing Organism:Streptomyces sp. isolate B6921.

Culture Medium: A medium composed of malt extract (10 g), yeast extract (4 g), and glucose

(4 g) dissolved in a mixture of artificial seawater (0.5 L) and tap water (0.5 L). The pH is

adjusted to 7.8 before sterilization.[4]

Inoculation and Incubation: Seed cultures are grown in flasks at 28°C with shaking at 95 rpm

for 3 days. These are then used to inoculate a 20-liter fermentor, which is maintained at 28°C

for 72 hours.[4]

2. Extraction:

The culture broth is subjected to a "usual work-up" to obtain a crude extract.[4] While the

original publication does not detail this step, standard procedures for natural product
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extraction from fermentation broths typically involve solvent extraction (e.g., with ethyl

acetate) to partition the organic compounds from the aqueous culture medium.

3. Chromatographic Purification:

Initial Fractionation: The crude extract is subjected to flash chromatography on a silica gel

column using a methanol/chloroform gradient. This initial step separates the extract into

multiple fractions.[4]

Purification of Himalomycin B: Himalomycin B, being a more polar compound, is found in

the more polar fractions.[4] These fractions are further purified to yield the pure compound.

The publication notes that the new quinones, Himalomycin A and B, were delivered from

these more polar fractions.[4]

The workflow for the isolation of Himalomycin B is depicted in the following diagram:
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Isolation workflow for Himalomycin B.

Biological Activity
Himalomycin B has demonstrated biological activity, primarily as an antibacterial agent.

Antibacterial Activity
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Qualitative assessment using the agar diffusion method showed that Himalomycin B exhibits

strong antibacterial activity against Bacillus subtilis, Staphylococcus aureus, Escherichia coli,

and Streptomyces viridochromogenes.[4]

Signaling Pathways and Mechanism of Action
Currently, there is a lack of publicly available scientific literature detailing the specific signaling

pathways modulated by Himalomycin B or its precise molecular mechanism of action. Further

research is required to elucidate how this compound exerts its antibacterial effects at a

molecular level.

Conclusion
Himalomycin B is a noteworthy anthracycline antibiotic with a well-defined chemical structure

and demonstrated antibacterial properties. The isolation procedure from its natural source, a

marine Streptomyces species, has been established. However, a significant knowledge gap

remains concerning its mechanism of action and its interaction with cellular signaling pathways.

This presents a compelling area for future investigation by researchers in the fields of

microbiology, pharmacology, and drug discovery, potentially paving the way for the

development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Himalomycin B: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245826#himalomycin-b-iupac-name-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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